2-(2,3-Dihydro-1,4-benzodioxin-6-YL)piperidine oxalate

• IUPAC Name: 2-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine;oxalic acid
• InChI: InChI=1S/C13H17NO2.C2H2O4/c1-2-6-14-11(3-1)10-4-5-12-13(9-10)16-8-7-15-12;3-1(4)2(5)6/h4-5,9,11,14H,1-3,6-8H2;(H,3,4)(H,5,6)
• InChI Key: YNADEKIGGFGRKE-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)C2=CC3=C(C=C2)OCCO3.C(=O)(C(=O)O)O
• Molecular Formula: C15H19NO6
• Molecular Weight: 309.31 g/mol

Description

“2-(2,3-Dihydro-1,4-benzodioxin-6-YL)piperidine oxalate” is a compound that contains a piperidine ring attached to a 2,3-dihydro-1,4-benzodioxin-6-yl group. It’s closely related to compounds like “2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride” which have been studied for various properties.

Synthesis Analysis

The synthesis of related compounds has been reported in the literature. For instance, the synthesis of “N-(2,3-dihydrobenzo[1,4]-dioxin-6-yl)-4-methylbenzenesulfonamide” involved the reaction of “N-2,3-dihydrobenzo[1,4]-dioxin-6-amine” with “4-methylbenzenesulfonyl chloride” in the presence of 10% aqueous Na2CO3.

Molecular Structure Analysis

The molecular structure of related compounds has been analyzed using techniques like IR and 1H NMR spectroscopy. For example, “2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine” has a molecular weight of 205.26.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, “N-(2,3-dihydrobenzo[1,4]-dioxin-6-yl)-4-methylbenzenesulfonamide” was reacted with “2-bromo-N-(un/substituted-phenyl)acetamides” in DMF and lithium hydride as a base to afford various products.

Physical And Chemical Properties Analysis

The physical and chemical properties of related compounds have been reported.

Scientific Research Applications

2-(2,3-Dihydro-1,4-benzodioxin-6-YL)piperidine oxalate has a wide range of potential applications in the field of scientific research. It has been used as a fluorescent probe for the detection of various biomolecules, such as proteins and nucleic acids. This compound has also been studied for its potential as a therapeutic agent, due to its ability to bind to and inhibit the activity of enzymes involved in the biosynthesis of certain drugs. It has also been studied for its ability to inhibit the growth of cancer cells.

Mechanism of Action

Target of Action

It has been found to exhibit significant antibacterial activity , suggesting that it may target bacterial cells or specific bacterial proteins.

Mode of Action

Given its antibacterial activity , it may interact with bacterial cells or proteins, leading to inhibition of bacterial growth or biofilm formation.

Result of Action

The compound has been found to exhibit significant antibacterial activity, with a particular effectiveness against B. subtilis and E. coli . This suggests that the compound’s action results in the inhibition of bacterial growth or biofilm formation.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(2,3-Dihydro-1,4-benzodioxin-6-YL)piperidine oxalate in lab experiments is its ability to act as a fluorescent probe for the detection of various biomolecules. This makes it ideal for use in biochemical and physiological studies. However, there are some limitations to using this compound in lab experiments. For example, it is not very stable in the presence of light and heat, and it can also be toxic if not handled properly.

Future Directions

There are many potential future directions for the use of 2-(2,3-Dihydro-1,4-benzodioxin-6-YL)piperidine oxalate. It could be used to develop new fluorescent probes for the detection of other biomolecules, such as lipids and carbohydrates. It could also be used to develop new therapeutic agents for the treatment of diseases, such as cancer and inflammation. Additionally, this compound could be used to develop new imaging techniques, such as fluorescence microscopy, for the visualization of cellular processes. Finally, this compound could be used to develop new materials for use in biosensors and drug delivery systems.

Safety and Hazards

Safety information for related compounds is available. For instance, “2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine” has hazard statements H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.